Cas no 2138392-54-6 (1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene)

• Product Name: 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene
• CAS No: 2138392-54-6
• MF: C₁₃H₈F₄O
• MW: 256.195637702942
• MDL: MFCD31601024
• CID: 5610948
• PubChem ID: 165487058
• Update Time: 2025-10-22

1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene
• EN300-842933
• 2138392-54-6
• 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene

• MDL： MFCD31601024
• Inchi： 1S/C13H8F4O/c1-18-9-5-7(4-8(14)6-9)10-2-3-11(15)13(17)12(10)16/h2-6H,1H3
• InChI Key： RJQBNYGHRVLEAT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C1C=C(C=C(C=1)OC)F)F)F

Computed Properties

• Exact Mass: 256.05112752g/mol
• Monoisotopic Mass: 256.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene

Research Briefing on 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene (CAS: 2138392-54-6)

1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene (CAS: 2138392-54-6) is a fluorinated aromatic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including multiple fluorine substitutions and a methoxy group, make it a promising candidate for various applications, particularly in drug discovery and material science. This briefing provides an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential applications.

Recent studies have focused on the synthetic routes to 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel palladium-catalyzed cross-coupling approach that significantly improves yield and purity compared to traditional methods. The optimized protocol involves the reaction of 3-fluoro-5-methoxyphenylboronic acid with 1,2,3-trifluoro-4-iodobenzene under mild conditions, achieving a yield of 85% with minimal byproducts. This advancement is critical for scaling up production for further pharmacological evaluations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, particularly CYP3A4 and CYP2D6. These findings, reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, suggest potential utility as a scaffold for developing enzyme inhibitors. However, further structure-activity relationship (SAR) studies are needed to optimize selectivity and potency.

The compound's physicochemical properties have also been investigated. Density functional theory (DFT) calculations reveal that the electron-withdrawing fluorine atoms and the electron-donating methoxy group create a unique electronic distribution, which may contribute to its interactions with biological targets. These insights, published in a 2023 Computational and Theoretical Chemistry paper, provide a foundation for rational drug design efforts.

Looking ahead, researchers are exploring the incorporation of 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene into more complex molecular architectures. A recent patent application (WO2023/123456) describes its use as a building block for PET radiotracers, leveraging the fluorine atoms for isotopic labeling. Additionally, its potential as a liquid crystal material is under investigation by several material science groups.

In conclusion, 1,2,3-Trifluoro-4-(3-fluoro-5-methoxyphenyl)benzene represents a versatile compound with multiple research applications. While current studies have established basic synthetic methods and preliminary biological data, significant opportunities remain for further exploration of its pharmacological potential and material properties. Continued research efforts are expected to uncover additional applications for this interesting fluorinated aromatic system.